Cas no 1189749-86-7 (3-({3-(trifluoromethoxy)phenylmethyl}sulfanyl)propanoic acid)

• Product Name: 3-({3-(trifluoromethoxy)phenylmethyl}sulfanyl)propanoic acid
• CAS No: 1189749-86-7
• MF: C₁₁H₁₁F₃O₃S
• MW: 280.263452768326
• MDL: MFCD13176402
• CID: 5177072
• PubChem ID: 45493060
• Update Time: 2023-11-24

3-({3-(trifluoromethoxy)phenylmethyl}sulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[3-(trifluoromethoxy)phenyl]methyl}sulfanyl)propanoic acid
• 3-((3-(trifluoromethoxy)benzyl)thio)propanoic acid
• 3-[[3-(trifluoromethoxy)phenyl]methylsulfanyl]propanoic acid
• 3-{[3-(trifluoromethoxy)benzyl]sulfanyl}propanoic acid
• BBL032314
• STL373504
• 3-({[3-(trifluoromethoxy)phenyl]methyl}sulfanyl)propanoicacid
• 3-(3-Trifluoromethoxy-benzylsulfanyl)-propionic acid
• Propanoic acid, 3-[[[3-(trifluoromethoxy)phenyl]methyl]thio]-
• 3-({3-(trifluoromethoxy)phenylmethyl}sulfanyl)propanoic acid

• MDL： MFCD13176402
• Inchi： 1S/C11H11F3O3S/c12-11(13,14)17-9-3-1-2-8(6-9)7-18-5-4-10(15)16/h1-3,6H,4-5,7H2,(H,15,16)
• InChI Key： LQMFWYFFYDXVRT-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)CC1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 280.038
• Monoisotopic Mass: 280.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8